Cas no 73592-81-1 (4-(trans-4-Ethylcyclohexyl)benzonitrile)

4-(trans-4-Ethylcyclohexyl)benzonitrile is a liquid crystalline compound widely used in advanced display technologies due to its stable mesomorphic properties. Its trans-4-ethylcyclohexyl group enhances thermal stability and low viscosity, making it suitable for high-performance liquid crystal mixtures. The benzonitrile moiety contributes to strong dielectric anisotropy, improving electro-optical response times in LCD applications. This compound exhibits excellent compatibility with other liquid crystal materials, enabling precise tuning of phase transition temperatures and optical properties. Its chemical stability under operational conditions ensures long-term reliability in display devices. Researchers value this compound for its consistent performance in formulations requiring low threshold voltages and high contrast ratios.
4-(trans-4-Ethylcyclohexyl)benzonitrile structure
73592-81-1 structure
Product Name:4-(trans-4-Ethylcyclohexyl)benzonitrile
CAS No:73592-81-1
MF:C15H19N
MW:213.31806397438
MDL:MFCD08275630
CID:563022
PubChem ID:175307
Update Time:2025-06-25

4-(trans-4-Ethylcyclohexyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,4-(4-ethylcyclohexyl)-
    • 4-(4-Ethylcyclohexyl)benzonitrile
    • 4-(trans-4-Ethylcyclohexyl)benzonitrile
    • trans-4-(4-Ethylcyclohexyl)benzonitrile
    • 1-Cyano-4-(trans-4-ethylcyclohexyl)benzene
    • 4-(Trans-4-Ethylcyclohexyl)-benzonitrile
    • Benzonitrile, 4-(trans-4-ethylcyclohexyl)-
    • 4-trans-ethylcyclohexylcyanobenzene
    • Benzonitrile, 4-(4-ethylcyclohexyl)-
    • Trans-4-ethylcyclohexyl-4-benzonitrile
    • trans-4-(4-Ethyl-cyclohexyl)-benzonitrile
    • Benzonitrile, 4-(4-ethylcyclohexyl)-, tra
    • SCHEMBL7899393
    • E0703
    • CS-W014966
    • FT-0655729
    • F16556
    • Benzonitrile, 4-(4-ethylcyclohexyl)-, trans-
    • MFCD09750932
    • DS-15540
    • DTXSID20888322
    • DS-13122
    • InChI=1/C15H19N/c1-2-12-3-7-14(8-4-12)15-9-5-13(11-16)6-10-15/h5-6,9-10,12,14H,2-4,7-8H2,1H3
    • EINECS 277-084-2
    • PCH2
    • A24022
    • AMY25190
    • 73592-81-1
    • 4-(4-Ethylcyclohexyl)benzonitrile, (E)-
    • NS00060019
    • trans-4-Ethylcyclohexyl-4'-benzonitrile
    • BBHJTCADCKZYSO-UHFFFAOYSA-
    • C15H19N
    • BBHJTCADCKZYSO-UHFFFAOYSA-N
    • SB66612
    • W-104474
    • AKOS015838521
    • 4-(trans-4-ethylcyclohexyl)- Benzonitrile
    • SCHEMBL7509180
    • CS-0152473
    • AKOS015888898
    • 4-(4-ethylcyclohexyl)benzenecarbonitrile
    • FT-0689228
    • YCA59281
    • A837867
    • 72928-54-2
    • DB-030455
    • BBHJTCADCKZYSO-MQMHXKEQSA-N
    • MDL: MFCD08275630
    • Inchi: 1S/C15H19N/c1-2-12-3-7-14(8-4-12)15-9-5-13(11-16)6-10-15/h5-6,9-10,12,14H,2-4,7-8H2,1H3
    • InChI Key: BBHJTCADCKZYSO-UHFFFAOYSA-N
    • SMILES: N#CC1C=CC(=CC=1)C1CCC(CC)CC1

Computed Properties

  • Exact Mass: 213.15200
  • Monoisotopic Mass: 213.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Color/Form: White or light yellow powder.
  • Density: 0.99
  • Melting Point: 41 °C
  • Boiling Point: 336.827 °C at 760 mmHg
  • Flash Point: 158.222 °C
  • PSA: 23.79000
  • LogP: 4.24208
  • Solubility: Soluble in methanol
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(trans-4-Ethylcyclohexyl)benzonitrile Security Information

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Additional information on 4-(trans-4-Ethylcyclohexyl)benzonitrile

Recent Advances in the Study of 4-(trans-4-Ethylcyclohexyl)benzonitrile (CAS: 73592-81-1)

4-(trans-4-Ethylcyclohexyl)benzonitrile (CAS: 73592-81-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in liquid crystal displays (LCDs), organic synthesis, and drug development. This research brief consolidates the latest findings related to this compound, highlighting its chemical properties, synthesis methods, and emerging applications.

One of the key areas of focus has been the compound's role in the development of advanced liquid crystal materials. Due to its stable trans-4-ethylcyclohexyl group and benzonitrile moiety, it exhibits excellent thermal stability and low viscosity, making it a promising candidate for high-performance LCDs. Recent studies have demonstrated its efficacy in improving response times and energy efficiency in display technologies.

In the realm of organic synthesis, researchers have developed novel catalytic methods to optimize the production of 4-(trans-4-Ethylcyclohexyl)benzonitrile. A 2023 study published in the Journal of Organic Chemistry reported a palladium-catalyzed cross-coupling reaction that significantly enhances yield and purity. This advancement addresses previous challenges related to scalability and cost-effectiveness in large-scale synthesis.

Additionally, preliminary investigations into the biomedical applications of this compound have shown promising results. Its unique chemical structure has been explored for potential use as a scaffold in drug design, particularly for targeting neurodegenerative diseases. A recent in vitro study suggested that derivatives of 4-(trans-4-Ethylcyclohexyl)benzonitrile may exhibit neuroprotective properties, though further in vivo validation is required.

Despite these advancements, challenges remain in fully understanding the compound's pharmacokinetics and toxicology profiles. Ongoing research aims to address these gaps, with particular emphasis on its environmental impact and biodegradability. Collaborative efforts between academic institutions and industry leaders are expected to drive further innovation in this area.

In conclusion, 4-(trans-4-Ethylcyclohexyl)benzonitrile (CAS: 73592-81-1) continues to be a compound of great interest across multiple disciplines. Its versatile applications in materials science, organic synthesis, and potential drug development underscore its importance in contemporary research. Future studies will likely focus on optimizing its synthesis, expanding its applications, and ensuring its safety for widespread use.

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